Cas no 894019-75-1 (3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-1-(2-methyl-1H-indol-5-yl)methylurea)

• Product Name: 3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-1-(2-methyl-1H-indol-5-yl)methylurea
• CAS No: 894019-75-1
• MF: C₂₃H₂₆N₄O₃
• MW: 406.477545261383
• CID: 5515171
• Update Time: 2025-07-16

3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-1-(2-methyl-1H-indol-5-yl)methylurea Chemical and Physical Properties

Names and Identifiers

• Urea, N-[1-(4-ethoxyphenyl)-5-oxo-3-pyrrolidinyl]-N'-[(2-methyl-1H-indol-5-yl)methyl]-
• 3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-1-(2-methyl-1H-indol-5-yl)methylurea

• Inchi： 1S/C23H26N4O3/c1-3-30-20-7-5-19(6-8-20)27-14-18(12-22(27)28)26-23(29)24-13-16-4-9-21-17(11-16)10-15(2)25-21/h4-11,18,25H,3,12-14H2,1-2H3,(H2,24,26,29)
• InChI Key： BJKBEHFXJNALPZ-UHFFFAOYSA-N
• SMILES： N(C1CC(=O)N(C2=CC=C(OCC)C=C2)C1)C(NCC1C=CC2=C(C=1)C=C(C)N2)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-1-(2-methyl-1H-indol-5-yl)methylurea

Introduction to 3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-1-(2-methyl-1H-indol-5-yl)methylurea (CAS No. 894019-75-1) and Its Emerging Applications in Chemical Biology

3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-1-(2-methyl-1H-indol-5-yl)methylurea, identified by the CAS number 894019-75-1, represents a structurally sophisticated compound that has garnered significant attention in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate urea-based framework and aromatic substituents, exhibits promising properties that make it a valuable candidate for further exploration in drug discovery and therapeutic development.

The structural composition of 3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-1-(2-methyl-1H-indol-5-yl)methylurea incorporates several key pharmacophoric elements. The presence of a 4-ethoxyphenyl group contributes to its hydrophobicity and potential interaction with biological targets, while the 5-oxopyrrolidin moiety introduces a nitrogen-rich scaffold that is commonly found in bioactive molecules. Additionally, the 2-methylindole substituent enhances its binding affinity to certain enzymes and receptors, making it a versatile scaffold for medicinal chemistry modifications.

In recent years, there has been a surge in research focused on developing novel small molecules with therapeutic potential. The compound 3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-1-(2-methyl-1H-indol-5-yl)methylurea (CAS No. 894019-75-1) has emerged as a subject of interest due to its unique structural features and preliminary biological activity. Studies have indicated that this molecule may possess inhibitory properties against various enzymatic targets, which could be exploited for the treatment of metabolic disorders, inflammatory diseases, and even certain types of cancer.

One of the most compelling aspects of 3-(4-hydroxyphenyl)-5-methylpyrazole derivatives, including analogs related to 3(4H)-pyrazole derivatives, is their ability to modulate biological pathways through precise interactions with protein targets. The urea moiety in 3(4H)-pyrazole derivatives is particularly noteworthy, as it has been shown to enhance binding affinity and selectivity in drug-like molecules. This feature has prompted researchers to explore its potential in developing next-generation therapeutics.

The indole ring, a common structural motif in bioactive compounds, plays a crucial role in the pharmacological profile of 3(4H)-pyrazole derivatives. The presence of a methyl group at the 2-position of the indole ring further fine-tunes its interactions with biological targets, making it an attractive scaffold for medicinal chemistry innovation. This combination of structural elements has led to the investigation of 3(4H)-pyrazole derivatives as potential candidates for treating neurological disorders, infectious diseases, and other complex conditions.

Recent advancements in computational chemistry and high-throughput screening have accelerated the discovery process for novel bioactive molecules like 3(4H)-pyrazole derivatives. These technologies have enabled researchers to rapidly identify promising scaffolds and optimize their properties for therapeutic use. For instance, virtual screening techniques have been employed to predict the binding affinity of various analogs of 3(4H)-pyrazole derivatives to target proteins, thereby streamlining the drug discovery pipeline.

The synthesis of complex molecules such as 3(4H)-pyrazole derivatives requires meticulous attention to detail and expertise in organic chemistry. Modern synthetic methodologies have made it possible to construct these intricate structures with high efficiency and yield. Techniques such as multi-step cross-coupling reactions, transition-metal catalysis, and asymmetric synthesis have been instrumental in achieving the desired molecular architectures.

In conclusion, 3(4H)-pyrazole derivatives, including compounds like N-substituted pyrazolopyrimidines, represent a fascinating class of molecules with significant therapeutic potential. Their unique structural features and preliminary biological activity make them attractive candidates for further research and development. As our understanding of biological pathways continues to evolve, compounds like these will play an increasingly important role in the discovery and design of novel therapeutics.